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molecular formula C8H4BrFO B3257290 6-broMo-5-fluorobenzofuran CAS No. 286837-12-5

6-broMo-5-fluorobenzofuran

Cat. No. B3257290
CAS RN: 286837-12-5
M. Wt: 215.02 g/mol
InChI Key: CYQRQBZIFMXUGJ-UHFFFAOYSA-N
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Patent
US06967201B1

Procedure details

Beginning with 3.5 gm (15 mMol) 2-allyl-4-fluoro-5-bromophenol, the title compound was prepared in 90% yield essentially by the procedure described in Preparation XXXI with the exception that the cyclization/dehydration step was performed using sulfuric acid in toluene.
Name
2-allyl-4-fluoro-5-bromophenol
Quantity
3.5 g
Type
reactant
Reaction Step One
[Compound]
Name
XXXI
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound
Yield
90%

Identifiers

REACTION_CXSMILES
[CH2:1]([C:4]1[CH:9]=[C:8]([F:10])[C:7]([Br:11])=[CH:6][C:5]=1[OH:12])[CH:2]=C.S(=O)(=O)(O)O>C1(C)C=CC=CC=1>[F:10][C:8]1[C:7]([Br:11])=[CH:6][C:5]2[O:12][CH:2]=[CH:1][C:4]=2[CH:9]=1

Inputs

Step One
Name
2-allyl-4-fluoro-5-bromophenol
Quantity
3.5 g
Type
reactant
Smiles
C(C=C)C1=C(C=C(C(=C1)F)Br)O
Step Two
[Compound]
Name
XXXI
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Four
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
FC=1C(=CC2=C(C=CO2)C1)Br
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.